Cas no 70329-37-2 ((2E)-3-(5-ethylthiophen-2-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(5-ethylthiophen-2-yl)prop-2-enoic acid
• CAS No: 70329-37-2
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 547417
• PubChem ID: 787919
• Update Time: 2025-04-19

(2E)-3-(5-ethylthiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(5-ethyl-2-thienyl)-, (2E)-
• 3-(5-ethylthiophen-2-yl)prop-2-enoic acid
• (2E)-3-(5-ethylthiophen-2-yl)prop-2-enoic acid
• SCHEMBL5849817
• 3-(5-ethyl-2-thienyl)acrylic acid
• (2E)-3-(5-ethyl(2-thienyl))prop-2-enoic acid
• SCHEMBL5849815
• (E)-3-(5-ethylthiophen-2-yl)prop-2-enoic acid
• EN300-1457131
• YRJXWPXBXAICEY-AATRIKPKSA-N
• 70329-37-2
• (E)-3-(5-ETHYLTHIOPHEN-2-YL)ACRYLIC ACID

• Inchi： 1S/C9H10O2S/c1-2-7-3-4-8(12-7)5-6-9(10)11/h3-6H,2H2,1H3,(H,10,11)/b6-5+
• InChI Key： YRJXWPXBXAICEY-AATRIKPKSA-N
• SMILES： S1C(/C=C/C(=O)O)=CC=C1CC

Computed Properties

• Exact Mass: 182.0402
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3